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Compound of Interest

Compound Name: 2,2,3,3,3-Pentafluoropropanol

Cat. No.: B7724937 Get Quote

Introduction

2,2,3,3,3-Pentafluoro-1-propanol (PFPOH), identified by CAS number 422-05-9, is a fluorinated

alcohol with a unique set of properties that make it a valuable compound in various scientific

and industrial applications.[1][2][3][4] Its structure, featuring a propanol backbone with five

fluorine atoms, imparts high polarity, thermal stability, and resistance to oxidation.[4] This guide

provides a detailed overview of the properties, synthesis, applications, and safety

considerations of 2,2,3,3,3-Pentafluoro-1-propanol, with a particular focus on its relevance to

researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

The distinct characteristics of 2,2,3,3,3-Pentafluoro-1-propanol stem from its molecular

structure. The presence of a hydroxyl (-OH) group allows for strong hydrogen bonding, while

the multiple fluorine atoms enhance its hydrophobic character and contribute to its thermal and

chemical stability.[4]
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Property Value

Molecular Formula C3H3F5O[2][5]

Molecular Weight 150.05 g/mol [2][5]

Appearance Colorless liquid[4][6]

Boiling Point 80 °C at 748 mmHg[2][7][8]

Density 1.505 g/mL at 25 °C[2][7][8][9]

Refractive Index n20/D 1.288[2][8]

Water Solubility Soluble (21.9 g/L at 25°C)[10]

Synthesis and Manufacturing

While detailed proprietary synthesis routes are often not publicly disclosed, the scientific

literature suggests that 2,2,3,3,3-Pentafluoro-1-propanol can be synthesized through the

hydrogenation of perfluoropropionic acid. One documented method involves the use of a

rhodium-on-carbon (Rh/C) catalyst in an aqueous medium under hydrogen pressure.[11] The

resulting pentafluoropropanol can then be purified by distillation.[10][11]

Core Applications in Research and Development
The unique properties of 2,2,3,3,3-Pentafluoro-1-propanol make it a versatile tool in the

laboratory, particularly in analytical chemistry and synthetic applications.

1. Derivatization Reagent for Gas Chromatography-Mass Spectrometry (GC-MS)

A primary application of 2,2,3,3,3-Pentafluoro-1-propanol is as a derivatization reagent in GC-

MS analysis.[3][10] Derivatization is a crucial step for improving the volatility and thermal

stability of analytes, as well as enhancing their chromatographic separation and detection.

Mechanism of Action: The hydroxyl group of PFPOH can react with functional groups in

analytes, such as carboxylic acids, to form pentafluoropropyl esters. These derivatives are

typically more volatile and less polar than the parent compounds, leading to improved peak

shape and resolution in gas chromatography.
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Applications in Drug Metabolism and Biomarker Analysis: This technique has been

successfully employed in the analysis of a wide range of biologically significant molecules,

including:

L-tryptophan, L-kynurenine, serotonin, and quinolinic acid in human and rat plasma.[3][10]

Cocaine, cocaethylene, and their metabolites in biological samples like blood, urine, and

muscle tissue.[3][10]

Experimental Workflow: Derivatization for GC-MS Analysis

Caption: A typical workflow for the derivatization of analytes using 2,2,3,3,3-Pentafluoro-1-

propanol prior to GC-MS analysis.

2. Synthesis of Fluorinated Compounds

2,2,3,3,3-Pentafluoro-1-propanol serves as a building block in the synthesis of more complex

fluorinated molecules.[3][4][6] The introduction of a pentafluoropropyl group can significantly

alter the physicochemical properties of a molecule, including its lipophilicity, metabolic stability,

and binding affinity to biological targets. This is of particular interest in drug discovery and

development.

Synthesis of Fluorinated α-Keto Ethers and α-Trifluoromethyl-α,β-Unsaturated Amides:

Research has demonstrated the use of PFPOH in the preparation of trifluoromethyl

ynamines, which are precursors to α-trifluoromethyl-α,β-unsaturated amides.[3][10] It has

also been used to generate fluorinated α-keto ethers from alkenes.[3][10]

3. Specialized Solvent and Cleaning Agent

Due to its unique polarity, thermal stability, and chemical resistance, 2,2,3,3,3-Pentafluoro-1-

propanol is utilized as a specialized solvent in certain chemical reactions.[4][6] It has also been

identified as an alternative cleaning agent for chlorofluorocarbons (CFCs), contributing to more

environmentally friendly practices.[3][10]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/257478
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689963.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/257478
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689963.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/257478
https://cymitquimica.com/cas/422-05-9/
https://www.chemimpex.com/products/46272
https://www.sigmaaldrich.com/US/en/product/aldrich/257478
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689963.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/257478
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689963.htm
https://cymitquimica.com/cas/422-05-9/
https://www.chemimpex.com/products/46272
https://www.sigmaaldrich.com/US/en/product/aldrich/257478
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689963.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As with any chemical reagent, proper safety precautions must be observed when handling

2,2,3,3,3-Pentafluoro-1-propanol.

Hazard Identification:

Health Hazards: May cause skin, eye, and respiratory tract irritation.[12] Ingestion may lead

to gastrointestinal irritation.[12]

Physical Hazards: The substance is a combustible liquid.[2]

Recommended Handling Procedures:

Ventilation: Use with adequate ventilation, preferably in a chemical fume hood.[12][13]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses or chemical goggles.[12]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[12]

Respiratory Protection: If ventilation is inadequate, a respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN

149 must be followed.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[12][13]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[12]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes.[12]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[12]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek medical attention.[12]

Conclusion

2,2,3,3,3-Pentafluoro-1-propanol (CAS 422-05-9) is a valuable fluorinated compound with a

range of applications in research and industry. For scientists and professionals in drug

development and analytical chemistry, its utility as a derivatization reagent for GC-MS is

particularly noteworthy, enabling the sensitive and accurate analysis of various bioactive

molecules. Its role as a synthetic building block for novel fluorinated compounds further

underscores its importance in the pursuit of new therapeutic agents. Adherence to proper

safety and handling protocols is essential when working with this chemical to ensure a safe and

effective laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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